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Compound of Interest

Compound Name: Azaconazole

Cat. No.: B1665902

Introduction

Azaconazole is a broad-spectrum triazole fungicide used to control various fungal diseases on
ornamental crops.[1][2] Its chemical structure is 1-[[2-(2,4-dichlorophenyl)-1,3-dioxolan-2-
yllmethyl]-1H-1,2,4-triazole, with a molecular formula of C12H11CI2N30O2 and a molecular weight
of approximately 300.14 g/mol .[2][3][4] Monitoring its residues is crucial for ensuring
environmental safety and regulatory compliance. Gas Chromatography-Mass Spectrometry
(GC-MS) offers a robust and sensitive method for the identification and quantification of
Azaconazole.[5] This application note outlines a detailed protocol for the analysis of
Azaconazole using GC-MS with Electron lonization (EI).

Methodology

The analysis involves sample preparation followed by GC-MS analysis. A standard solution of
Azaconazole is prepared in a volatile organic solvent suitable for GC-MS. The instrument is
operated in EI mode, which provides characteristic fragmentation patterns for structural
elucidation and quantification.

Results and Discussion

The GC-MS analysis of Azaconazole provides a distinct chromatographic peak at a specific
retention time, allowing for its separation from other components in a sample. The mass
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spectrum obtained through electron ionization shows a characteristic fragmentation pattern.

The molecular ion [M]+ is observed at m/z 299.02.[1] The most abundant fragment ions are

used for quantification and confirmation, ensuring high selectivity and sensitivity of the method.

The key analytical parameters are summarized in the table below.

Quantitative Data Summary

Parameter

Value

Reference

Compound Name

Azaconazole

[1]

Formula

C12H11CI2N302

[11(31[4]

Molecular Weight

300.14 g/mol

[3]4]

lonization Mode

Electron lonization (EI)

[1]5]

Retention Time (RT)

13.4 min

[1]

Precursor lon (m/z)

299.02

[1]

Characteristic Fragment lons
(m/z)

Relative Intensity (%)

217 100 [1]

219 69.57 [1]

173 68.47 [1]

175 42.24 [1]

86 39.64 [1]
Conclusion

The described Gas Chromatography-Mass Spectrometry method is highly suitable for the

selective and sensitive analysis of Azaconazole. The protocol provides a reliable framework

for researchers and drug development professionals for the routine monitoring and

quantification of this fungicide in various samples. The method demonstrates good

chromatographic separation and provides characteristic mass spectral data for confident

identification.
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Detailed Experimental Protocols

1. Sample Preparation Protocol

This protocol describes the preparation of a standard solution and a generic sample for GC-MS
analysis. For complex matrices like soil or plant tissue, a more extensive extraction and clean-
up procedure such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) would be
required.[6]

Materials:

e Azaconazole analytical standard

» Volatile organic solvent (e.g., Dichloromethane, Hexane, or Ethyl Acetate)[6][7]
e Glass autosampler vials (1.5 mL) with inserts[7]

e Micropipettes and tips

o Vortex mixer

o Centrifuge (if samples contain particulates)

Procedure:

» Standard Stock Solution (e.g., 100 pg/mL): Accurately weigh a suitable amount of
Azaconazole analytical standard and dissolve it in a known volume of the chosen organic
solvent to achieve the target concentration.

» Working Standard Solution (e.g., 10 pg/mL): Dilute the stock solution with the same solvent
to prepare a working standard. A concentration of approximately 10 pug/mL is recommended
for a 1 pL splitless injection.[7]

e Sample Preparation:

o If the sample is a liquid, ensure it is dissolved in a GC-compatible volatile organic solvent.
[7] Aqueous samples are not suitable for direct injection.
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o If the sample contains solid particles, centrifuge or filter the sample to prevent blockage of

the injector syringe and contamination of the GC system.[6][7]

o Final Preparation: Transfer the final prepared sample or working standard into a 1.5 mL glass

autosampler vial for analysis.

2. GC-MS Instrumental Protocol

The following are typical instrument parameters for the analysis of Azaconazole. These may

need to be optimized for the specific instrument and column being used.

Instrumentation:

e Gas Chromatograph coupled to a Mass Spectrometer (e.g., Shimadzu GCMS-QP2010 Plus

or equivalent)[1]

GC Conditions:

Parameter

Column

Setting

Ptx-5MS or HP-5MS (30 m x 0.25-0.32 mm
I.D., 0.25 pm film thickness)[1][8]

Injector Temperature

280 °CJ[8]

Injection Volume

1 pL[7]

Injection Mode

Splitless or Split (e.g., 5:1)[5][7]

Carrier Gas

Helium[5][8][9]

Flow Rate

1.0 mL/min (constant flow)[5]

| Oven Program | Initial Temp: 160°C, hold for 13 min Ramp 1: 10°C/min to 200°C, hold for 5
min Ramp 2: 50°C/min to 290°C, hold for 6 min[5] |

MS Conditions:
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Parameter Setting

lonization Mode Electron lonization (El) at 70 eV[8]
lon Source Temperature 230 - 300 °C[5][8]

Transfer Line Temperature 280 - 300 °C[5][8]

Scan Range (m/z) 50 - 450 amu

Solvent Delay 5.5 min[8]

| Acquisition Mode | Full Scan (for identification) and/or Selected lon Monitoring (SIM) (for
quantification) |

Visualizations

Sample Preparation GC-MS Analysis Data Processin 9

Sample Collection
g, Agricultural)

Click to download full resolution via product page

Caption: Experimental workflow for Azaconazole analysis by GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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